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Compound Name: Anti-inflammatory agent 31
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Anti-inflammatory agent 31, also identified as enone 17, is a semi-synthetic derivative of
andrographolide, a natural diterpenoid lactone. This compound has demonstrated significant
anti-inflammatory properties through the modulation of key signaling pathways. This technical
guide provides a comprehensive overview of its chemical structure, physicochemical and
pharmacological properties, and detailed experimental protocols for its evaluation. The
information presented herein is intended to serve as a valuable resource for researchers and
professionals engaged in the discovery and development of novel anti-inflammatory
therapeutics.

Chemical Structure and Physicochemical Properties

Anti-inflammatory agent 31 is a derivative of andrographolide, a natural product isolated from
Andrographis paniculata. Its chemical identity is confirmed by the CAS number 3051838-54-8.

Chemical Structure:

While a definitive public domain image of the exact chemical structure for "Anti-inflammatory
agent 31" or "enone 17" is not readily available in the search results, its identity as an
andrographolide derivative provides a foundational understanding of its core scaffold.
Andrographolide possesses a characteristic labdane diterpenoid structure. The designation
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"enone 17" suggests a modification creating an a,B-unsaturated ketone (enone) functionality,
likely at or involving position 17 of the andrographolide backbone. This structural feature is
often introduced to enhance biological activity.

The following table summarizes the known physicochemical properties of Anti-inflammatory

agent 31.
Property Value Reference
Chemical Name Anti-inflammatory agent 31; (2]

enone 17

CAS Number 3051838-54-8 [3]
Molecular Formula C19H3003 [3]
Molecular Weight 306.44 g/mol [3]
Appearance Not specified
Melting Point Not specified
Solubility Not specified
Storage Powder: -20°C for 3 years [2]

Pharmacological Properties and Mechanism of
Action

Anti-inflammatory agent 31 exerts its effects by targeting critical inflammatory signaling
pathways. Its primary mechanism involves the inhibition of Nuclear Factor-kappa B (NF-kB)
activation. This inhibition is achieved through the upstream blockade of the Phosphoinositide 3-
kinase/Protein Kinase B (PI3K/Akt) and the Extracellular signal-regulated kinase 1/2 (ERK1/2)
Mitogen-Activated Protein Kinase (MAPK) signaling pathways[1][4].

The proposed mechanism of action is visualized in the following signaling pathway diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Anti-inflammatory Agent
31 (Enone 17)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573470#anti-inflammatory-agent-31-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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